Cas no 2629929-67-3 (rac-cis-1,2-Diaminodiamantane-platinum dichloride)

• Product Name: rac-cis-1,2-Diaminodiamantane-platinum dichloride
• CAS No: 2629929-67-3
• MF: C₁₄H₂₀Cl₂N₂Pt
• MW: 482.306004524231
• CID: 5798420
• PubChem ID: 162420672
• Update Time: 2026-03-11

rac-cis-1,2-Diaminodiamantane-platinum dichloride Chemical and Physical Properties

Names and Identifiers

• 2629929-67-3
• (2-azanidyl-1-pentacyclo[7.3.1.14,12.02,7.06,11]tetradecanyl)azanide;dichloroplatinum(2+)
• 2489429-96-9
• cis-(1S,2S)-1,2-Diaminodiamantane-platinum dichloride
• cis-(1R,2R)-1,2-Diaminodiamantane-platinum dichloride
• 2489429-95-8
• rac-cis-1,2-Diaminodiamantane-platinum dichloride

• Inchi： 1S/C14H20N2.2ClH.Pt/c15-13-5-7-1-9-10-2-8(4-11(9)13)6-14(13,16)12(10)3-7;;;/h7-12,15-16H,1-6H2;2*1H;/q-2;;;+4/p-2
• InChI Key： RUGWSCHKAJFSDU-UHFFFAOYSA-L
• SMILES： [Pt+2](Cl)Cl.[NH-]C12CC3CC4C5CC(CC14)CC2(C5C3)[NH-]

Computed Properties

• Exact Mass: 481.065148g/mol
• Monoisotopic Mass: 481.065148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Additional information on rac-cis-1,2-Diaminodiamantane-platinum dichloride

Rac-Cis-1,2-Diaminodiamantane-Platinum Dichloride: A Comprehensive Overview

Rac-cis-1,2-diaminodiamantane-platinum dichloride, also known by its CAS number 2629929-67-3, is a unique organometallic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its complex structure, which combines a diamantane framework with platinum and chlorine atoms. The term "rac-cis" refers to the stereochemistry of the molecule, indicating a racemic mixture with a cis configuration around the platinum center. This specific arrangement plays a crucial role in determining the compound's physical and chemical properties.

The synthesis of rac-cis-1,2-diaminodiamantane-platinum dichloride involves advanced techniques in organometallic chemistry. Researchers have employed various methods, including ligand substitution reactions and catalytic processes, to achieve high yields of this compound. The diamantane framework, which is a diamondoid structure, provides a rigid and stable platform for the platinum center. This stability is essential for applications in catalysis and materials science.

Recent studies have highlighted the potential of rac-cis-1,2-diaminodiamantane-platinum dichloride in drug delivery systems. The compound's ability to coordinate with biological molecules makes it a promising candidate for targeted therapy. For instance, researchers have explored its use as a carrier for anticancer drugs, where it can selectively bind to tumor cells while minimizing side effects on healthy tissues.

In addition to its biomedical applications, rac-cis-1,2-diaminodiamantane-platinum dichloride has shown remarkable catalytic activity in various chemical reactions. Its unique electronic structure enables efficient catalysis in processes such as hydrogenation and oxidation. Recent findings suggest that this compound could serve as an alternative to traditional noble metal catalysts, offering higher efficiency and lower costs.

The structural integrity of rac-cis-1,2-diaminodiamantane-platinum dichloride has been extensively studied using advanced characterization techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the molecular geometry and bonding interactions within the compound. The cis configuration around the platinum center has been found to enhance its reactivity, making it more effective in catalytic applications.

Another area of interest is the optical properties of rac-cis-1,2-diaminodiamantane-platinum dichloride. Researchers have discovered that this compound exhibits strong absorption in the visible region of the spectrum, which could be harnessed for applications in optoelectronics and photovoltaics. Preliminary experiments suggest that it could serve as a light-harvesting material in solar cells, potentially improving their efficiency.

The environmental impact of synthesizing and using rac-cis-1,2-diaminodiamantane-platinum dichloride has also been a topic of recent research. Scientists are exploring green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, rac-cis-1,2-diaminodiamantane-platinum dichloride, CAS number 2629929-67-3, represents a versatile compound with wide-ranging applications in chemistry, materials science, and biomedicine. Its unique structure and properties continue to inspire innovative research directions, making it a valuable addition to the arsenal of modern materials.